Cas no 1116115-91-3 (Selena sel12805105)

• Product Name: Selena sel12805105
• CAS No: 1116115-91-3
• MF: C₁₂H₁₄BrNO₃
• MW: 300.148462772369
• CID: 5529474
• Update Time: 2025-10-29

Selena sel12805105 Chemical and Physical Properties

Names and Identifiers

• β-Alanine, N-(3-bromobenzoyl)-, ethyl ester
• Selena sel12805105

• Inchi： 1S/C12H14BrNO3/c1-2-17-11(15)6-7-14-12(16)9-4-3-5-10(13)8-9/h3-5,8H,2,6-7H2,1H3,(H,14,16)
• InChI Key： NMGLDLCSHSHWHY-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(Br)C=1)(=O)NCCC(=O)OCC

Experimental Properties

• Density: 1.392±0.06 g/cm3(Predicted)
• Boiling Point: 422.1±30.0 °C(Predicted)
• pka: 14.06±0.46(Predicted)

Additional information on Selena sel12805105

Introduction to Compound with CAS No. 1116115-91-3 and Product Name: Selena sel12805105

Compound with the CAS number 1116115-91-3 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by the product name Selena sel12805105, represents a novel class of molecules with potential applications in various therapeutic areas. The unique structural and functional properties of this compound make it a subject of intense study, particularly in the context of drug discovery and molecular biology.

The chemical structure of CAS No. 1116115-91-3 encompasses a complex arrangement of atoms and functional groups, which contributes to its distinct pharmacological profile. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with high accuracy. These studies suggest that Selena sel12805105 may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for the development of new therapeutic agents.

In the realm of medicinal chemistry, the synthesis and optimization of Selena sel12805105 have been areas of active investigation. Researchers have employed various synthetic strategies to modify its core structure, aiming to enhance its bioavailability, selectivity, and overall efficacy. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions and flow chemistry, has facilitated the production of analogs with improved pharmacokinetic properties.

One of the most compelling aspects of CAS No. 1116115-91-3 is its potential role in addressing unmet medical needs. Current research indicates that this compound may possess anti-inflammatory, antioxidant, and anti-proliferative properties. These findings are particularly relevant in the context of chronic diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. Preclinical studies have demonstrated encouraging results, suggesting that Selena sel12805105 could be a valuable addition to existing treatment paradigms.

The development of new drugs is a multi-faceted process that involves rigorous testing to ensure safety and efficacy. The journey from laboratory discovery to clinical application is fraught with challenges, but the promise of Selena sel12805105 offers hope for innovative therapeutic solutions. Collaborative efforts between academic institutions, biotechnology companies, and regulatory agencies are essential to accelerate the translation of research findings into tangible benefits for patients.

As our understanding of molecular mechanisms continues to evolve, so does our ability to design compounds with tailored biological activities. The case of CAS No. 1116115-91-3 exemplifies how interdisciplinary approaches can lead to groundbreaking discoveries. By integrating insights from chemistry, biology, and pharmacology, scientists are paving the way for next-generation therapeutics that address complex diseases more effectively.

The future prospects for Selena sel12805105 are bright, driven by ongoing research efforts aimed at elucidating its mechanisms of action and expanding its therapeutic applications. As more data becomes available, it is likely that this compound will emerge as a key player in the fight against various diseases. The dedication and innovation displayed by the scientific community underscore the importance of continued investment in pharmaceutical research.

In conclusion, CAS No. 1116115-91-3 and its product name Selena sel12805105 represent a significant advancement in chemical pharmaceuticals. The unique properties and potential applications of this compound highlight its importance as a tool for drug discovery and therapeutic intervention. As research progresses, we can anticipate further breakthroughs that will enhance our ability to treat challenging medical conditions.